(2-Azidoethyl)[3-(dimethylamino)propyl]methylamine dihydrochloride

• IUPAC Name: N'-(2-azidoethyl)-N,N,N'-trimethylpropane-1,3-diamine;dihydrochloride
• InChI: InChI=1S/C8H19N5.2ClH/c1-12(2)6-4-7-13(3)8-5-10-11-9;;/h4-8H2,1-3H3;2*1H
• InChI Key: VYTRSNSKMKIQEJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN(C)CCN=[N+]=[N-].Cl.Cl
• Molecular Formula: C8H21Cl2N5
• Molecular Weight: 258.19 g/mol

Description

“(2-Azidoethyl)[3-(dimethylamino)propyl]methylamine dihydrochloride” is a chemical compound with the molecular formula C8H21Cl2N5. It is intended for research use only and is not suitable for human or veterinary use.

Molecular Structure Analysis

The molecular structure of “(2-Azidoethyl)[3-(dimethylamino)propyl]methylamine dihydrochloride” is represented by the molecular formula C8H21Cl2N5. The molecular weight of this compound is 258.19 g/mol.

Scientific Research Applications

Synthesis and Characterization

This compound has been utilized in various synthetic pathways, contributing significantly to the field of organic synthesis. For instance, its structural analogs have been explored for the synthesis of complex molecules, such as 8-Aminoadenine derivatives, which are obtained through reactions involving azidoadenines, demonstrating the compound's utility in nucleotide and nucleoside analog synthesis (Janeba, Holý, & Masojídková, 2001). Additionally, the preparation of azido(amino)cobaloximes, where the compound acts as a precursor, highlights its role in coordination chemistry and the synthesis of cobalt complexes with potential applications in catalysis and materials science (Reddy & Satyanarayana, 2002).

Antimicrobial Activities

Research on the antimicrobial properties of Mannich bases and their derivatives, including those structurally related to (2-Azidoethyl)[3-(dimethylamino)propyl]methylamine dihydrochloride, indicates potential applications in developing new antimicrobial agents. These compounds have shown effectiveness against pathogenic bacteria and fungi, providing a basis for further exploration in medicinal chemistry and drug development (Gul, Şahin, Gul, Ozturk, & Yerdelen, 2005).

Environmental Applications

The compound's analogs have also been assessed for environmental applications, such as the prevention and control of dimethylamine vapors emission in industrial settings. Studies on similar amines have led to the development of air pollution control systems that significantly improve air quality, demonstrating the environmental significance of researching these compounds (Arsenijević et al., 2008).

Hypergolic Ionic Liquids

Furthermore, research into hypergolic ionic liquids featuring azido-functionalized compounds suggests innovative applications in replacing toxic liquid propellant fuels. These ionic liquids show promise for use in aerospace engineering, highlighting the compound's utility in developing safer, more efficient fuel alternatives (Joo, Gao, Zhang, & Shreeve, 2010).